Cas no 67701-00-2 (Amines, tri-C14-18-alkyl)

• Product name: Amines, tri-C14-18-alkyl
• CAS No: 67701-00-2
• MF: C₄₆H₉₅N
• MW: 662.253215074539
• CID: 90384
• PubChem ID: 105561

Amines, tri-C14-18-alkyl Chemical and Physical Properties

Names and Identifiers

• Amines, tri-C14-18-alkyl
• Tri-hexadecyl amine
• N,N-dipentadecylhexadecan-1-amine
• EINECS 266-924-3
• 66576-66-7
• DTXSID40987048
• SDA 17-044-00
• 67701-00-2
• N,N-di(pentadecyl)hexadecan-1-amine

• Inchi： InChI=1S/C46H95N/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-47(44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-46H2,1-3H3
• InChI Key： HQNSITMHFIBPTB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCN(CCCCCCCCCCCCCCC)CCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 661.74695
• Monoisotopic Mass: 661.746452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 47
• Rotatable Bond Count: 43
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 22.4

Experimental Properties

• Density: 0.832
• Boiling Point: 680.9°C at 760 mmHg
• Flash Point: 301.9°C
• Refractive Index: 1.462
• PSA: 3.24